(C20:0) COENZYME A

• CAS No.: 15895-27-9
• Product Name: (C20:0) COENZYME A
• Molecular Formula: C41H74N7O17P3S
• Molecular Weight: 1062.1 g/mol
• IUPAC Name: S-[2-[3-[[(2R)-4-[[[(2R,3R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] icosanethioate
• Standard InChI: InChI=1S/C41H74N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-32(50)69-25-24-43-31(49)22-23-44-39(53)36(52)41(2,3)27-62-68(59,60)65-67(57,58)61-26-30-35(64-66(54,55)56)34(51)40(63-30)48-29-47-33-37(42)45-28-46-38(33)48/h28-30,34-36,40,51-52H,4-27H2,1-3H3,(H,43,49)(H,44,53)(H,57,58)(H,59,60)(H2,42,45,46)(H2,54,55,56)/t30-,34?,35+,36+,40-/m1/s1
• Standard InChIKey: JYLSVNBJLYCSSW-IBYUJNRCSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCCCCCC(=O)SCCNC(=O)CCNC(=O)[C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
• SMILES: CCCCCCCCCCCCCCCCCCCC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
• Physical Description: Solid
• Description: Eicosanoyl-CoA, also known as arachidoyl-CoA or S-eicosanoate, belongs to the class of organic compounds known as long-chain fatty acyl coas. These are acyl CoAs where the group acylated to the coenzyme A moiety is a long aliphatic chain of 13 to 21 carbon atoms. Eicosanoyl-CoA is considered to be a practically insoluble (in water) and relatively neutral molecule. Eicosanoyl-CoA has been primarily detected in urine. Within the cell, eicosanoyl-CoA is primarily located in the membrane (predicted from logP) and cytoplasm. Eicosanoyl-CoA exists in all eukaryotes, ranging from yeast to humans. Eicosanoyl-CoA participates in a number of enzymatic reactions. In particular, Eicosanoyl-CoA and dihydroxyacetone phosphate can be converted into dhap(18:0) through its interaction with the enzyme dihydroxyacetone phosphate acyltransferase and alkyldihydroxyacetonephosphate synthase. Furthermore, Eicosanoyl-CoA can be biosynthesized from (2E)-eicosenoyl-CoA through its interaction with the enzyme 2-enoyl thioester reductase. Furthermore, Eicosanoyl-CoA can be biosynthesized from (2E)-eicosenoyl-CoA; which is catalyzed by the enzyme 2-enoyl thioester reductase. Finally, Eicosanoyl-CoA and malonyl-CoA can be converted into 3-oxodocosanoyl-CoA through the action of the enzyme 3-ketoacyl-CoA synthase ELO1. In humans, eicosanoyl-CoA is involved in plasmalogen synthesis pathway.
• Synonyms: arachidoyl-CoA; arachidoyl-coenzyme A; coenzyme A, arachidoyl-
• PubChem Compound: 16061151
• Last Modified: Nov 11 2021